3-(4-fluorophenyl)-1-methyl-N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-fluorophenyl)-1-methyl-N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H25FN4O3S2 and its molecular weight is 476.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Anticancer Activity
Thiazole-Piperidine Hybrids as Mycobacterium Tuberculosis Inhibitors A study on thiazole-piperidine hybrid analogues demonstrates the design and synthesis of novel inhibitors targeting Mycobacterium tuberculosis GyrB, an essential enzyme for bacterial DNA replication. These compounds show promise in antimicrobial activity against tuberculosis, with one compound displaying significant activity across various assays without cytotoxicity at relevant concentrations (V. U. Jeankumar et al., 2013).
Pyrazole Derivatives as Anticancer Agents Research on novel fluoro-substituted benzo[b]pyran compounds, which share some structural similarities with the specified compound, have shown anti-lung cancer activity. These compounds were tested against human cancer cell lines, including lung, breast, and CNS cancers, demonstrating anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (A. G. Hammam et al., 2005).
Chemical Synthesis and Characterization
Synthesis of Radiotracers for CB1 Cannabinoid Receptors A study describes the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide as a potential radiotracer for studying CB1 cannabinoid receptors in the brain using positron emission tomography (PET). This demonstrates an application in developing tools for neurological research (†. R. Katoch-Rouse & A. Horti, 2003).
Drug Metabolism and Pharmacokinetics
Metabolism of Orexin Receptor Antagonists Research on the metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans provides insights into drug metabolism and disposition. It highlights the importance of understanding how compounds are metabolized and eliminated in the development of new therapeutics. Such studies are crucial for drug development processes (C. Renzulli et al., 2011).
Properties
IUPAC Name |
5-(4-fluorophenyl)-2-methyl-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN4O3S2/c1-26-20(15-19(25-26)16-7-9-17(23)10-8-16)22(28)24-12-11-18-5-2-3-13-27(18)32(29,30)21-6-4-14-31-21/h4,6-10,14-15,18H,2-3,5,11-13H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMVDTPYOTNZZFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCCC3CCCCN3S(=O)(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.